Cas no 332050-96-1 ((2Z)-3-(3-methylthiophen-2-yl)-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2Z)-3-(3-methylthiophen-2-yl)-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 332050-96-1
• MF: C₂₀H₁₂N₂O₂S₂
• MW: 376.451481819153
• CID: 6010921
• PubChem ID: 5334082
• Update Time: 2025-07-17

(2Z)-3-(3-methylthiophen-2-yl)-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(3-methylthiophen-2-yl)-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile
• (Z)-3-(3-methylthiophen-2-yl)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile
• 2-Thiazoleacetonitrile, α-[(3-methyl-2-thienyl)methylene]-4-(2-oxo-2H-1-benzopyran-3-yl)-
• (2Z)-3-(3-methylthiophen-2-yl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]prop-2-enenitrile
• 332050-96-1
• (Z)-3-(3-methylthiophen-2-yl)-2-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]prop-2-enenitrile
• AKOS000526291
• AB00086912-01
• F0192-0003

• Inchi： 1S/C20H12N2O2S2/c1-12-6-7-25-18(12)9-14(10-21)19-22-16(11-26-19)15-8-13-4-2-3-5-17(13)24-20(15)23/h2-9,11H,1H3/b14-9-
• InChI Key： QAYSYKZJIHVGAK-ZROIWOOFSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC3=C(OC2=O)C=CC=C3)=CS1)=C/C1SC=CC=1C

Computed Properties

• Exact Mass: 376.03401998g/mol
• Monoisotopic Mass: 376.03401998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 120Ų

Additional information on (2Z)-3-(3-methylthiophen-2-yl)-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile

Introduction to (2Z)-3-(3-methylthiophen-2-yl)-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 332050-96-1)

The compound (2Z)-3-(3-methylthiophen-2-yl)-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile, identified by its CAS number 332050-96-1, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This intricate structure, featuring a conjugated system of heterocyclic rings, has garnered significant attention due to its potential biological activities and structural versatility. The presence of multiple functional groups, including a nitrile group, thiophene ring, and chromene moiety, makes this compound a promising candidate for further investigation in drug discovery and therapeutic applications.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in the quest for innovative therapeutic agents. The compound in question combines elements from several key pharmacophoric frameworks, including the thiophene scaffold, which is well-documented for its role in various bioactive molecules. The integration of a methylthiophene group enhances the lipophilicity and potential membrane permeability of the molecule, which are critical factors in drug design. Furthermore, the chromene component introduces additional electronic properties that can influence receptor binding and metabolic stability.

The thiazole ring is another significant structural feature of this compound. Thiazole derivatives are extensively studied in medicinal chemistry due to their broad spectrum of biological activities. They have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of the thiazole ring in this compound, coupled with the adjacent nitrile group, suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

Current research in the field of heterocyclic chemistry has been instrumental in uncovering new mechanisms of action for existing drugs and developing novel compounds with enhanced efficacy and reduced side effects. The compound (2Z)-3-(3-methylthiophen-2-yl)-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile is no exception. Its unique structural features make it an attractive candidate for further exploration in various therapeutic areas.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets simultaneously. The conjugated system formed by the thiophene and chromene rings can facilitate π-stacking interactions with biomolecules such as proteins and nucleic acids. Additionally, the nitrile group can engage in hydrogen bonding or coordinate with metal ions, further enhancing its binding affinity to biological targets. These interactions are crucial for modulating biological processes and could lead to the development of new drugs with improved pharmacokinetic profiles.

In vitro studies have begun to shed light on the biological activities of this compound. Preliminary experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to diseases such as cancer and inflammation. The exact mechanisms by which it exerts these effects are still under investigation but preliminary findings are promising. Further research is needed to fully elucidate its pharmacological profile and to identify potential therapeutic applications.

The synthesis of this compound also presents an interesting challenge for organic chemists. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired architecture while maintaining high yields and purity. Advances in synthetic methodologies have made it possible to construct complex heterocyclic molecules more efficiently than ever before. This has opened up new avenues for drug discovery and has allowed researchers to explore structures that were previously considered too difficult or costly to synthesize.

Computational chemistry has also played a significant role in understanding the properties of this compound. Molecular modeling techniques can provide insights into its three-dimensional structure, predict potential interactions with biological targets, and guide experimental design. These computational tools are essential for rational drug design and have become indispensable in modern pharmaceutical research.

As our understanding of complex biological systems continues to grow, so does the demand for innovative chemical tools to study them. The compound (2Z)-3-(3-methylthiophen-2-yl)-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylenitrile represents one such tool that has the potential to advance our knowledge in several key areas of biomedical research. Its unique structure and promising biological activities make it a valuable asset in the ongoing effort to develop new treatments for human diseases.